![molecular formula C5H2BrFIN B596504 3-Bromo-5-fluoro-2-iodopyridine CAS No. 1256806-95-7](/img/structure/B596504.png)
3-Bromo-5-fluoro-2-iodopyridine
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Overview
Description
3-Bromo-5-fluoro-2-iodopyridine is a chemical compound with the molecular formula C5H2BrFIN . It is a halogen-rich compound that can be used as a building block in medicinal chemistry research .
Synthesis Analysis
The synthesis of this compound can be achieved through halogen dance reactions . In one study, C6 magnesiation of 10 and its 3-phenyl analogue 22 followed by trapping with electrophiles generated a variety of pentasubstituted pyridines with desired functionalities for further chemical manipulations .Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring substituted with bromine, fluorine, and iodine atoms . The average mass of the molecule is 301.883 Da and the monoisotopic mass is 300.839905 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a density of 2.4±0.1 g/cm3, a boiling point of 242.7±35.0 °C at 760 mmHg, and a vapour pressure of 0.1±0.5 mmHg at 25°C . The compound also has a molar refractivity of 44.9±0.3 cm3 .Scientific Research Applications
Synthesis of Pentasubstituted Pyridines
3-Bromo-5-fluoro-2-iodopyridine is utilized in the synthesis of pentasubstituted pyridines, which are valuable in medicinal chemistry. By employing halogen dance reactions, chemists have developed methods to synthesize pentasubstituted pyridines with desired functionalities for further chemical manipulations (Wu et al., 2022).
Chemical Behavior and Syntheses of Pyrazolones
Its chemical behavior has been explored to synthesize derivatives like 3-bromo-5-fluoro-pyridine and 3-bromo-5-iodopyridine, leading to compounds such as (bromopyridyl)-methylpyrazolone. These compounds have potential applications in creating new materials and pharmaceuticals (Zwart & Wibaut, 2010).
Radiosynthesis of Fluoropyridines
In the field of radiopharmaceuticals, this compound has been used for the radiosynthesis of 2-amino-5-[18F]fluoropyridines. This application highlights its role in developing diagnostic and therapeutic agents, showcasing its importance in medical research (Pauton et al., 2019).
Halogen Bonding in Coordination Polymers
Additionally, it participates in forming coordination polymers with unique properties. Research has shown that halogen bonding plays a crucial role in the assembly of these materials, which can have implications for designing new types of crystalline structures (von Essen et al., 2019).
Coupling Reactions for Organic Synthesis
The compound is also significant in coupling reactions, such as the Sonogashira cross-coupling, which provides an efficient route to synthesize alkynylated pyridines. These reactions are fundamental in creating compounds with potential applications in electronics, photonics, and pharmaceuticals (Rivera et al., 2019).
Future Directions
The future directions for the research and application of 3-Bromo-5-fluoro-2-iodopyridine could involve its use as a building block in medicinal chemistry research . The compound’s unique structure and properties make it a valuable potential building block for the synthesis of a diverse range of substituted pyridines .
Mechanism of Action
Target of Action
It’s known that halogenated pyridines, such as this compound, are often used in organic synthesis as intermediates . They can participate in various reactions to form complex organic structures, potentially interacting with a wide range of biological targets.
Mode of Action
Halogenated pyridines are generally known for their ability to undergo various chemical reactions, including substitution reactions and coupling reactions . These reactions can lead to the formation of new compounds with potential biological activity.
Action Environment
Like other halogenated pyridines, its reactivity and stability could be influenced by factors such as temperature, ph, and the presence of other reactive species .
Biochemical Analysis
Biochemical Properties
It is known that halogenated pyridines can interact with various enzymes and proteins . The nature of these interactions is largely dependent on the specific structure of the pyridine and the halogen atoms it contains .
Cellular Effects
Halogenated pyridines can influence cell function by interacting with various cellular processes . These interactions can impact cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that the compound is stable and does not degrade easily .
Metabolic Pathways
Halogenated pyridines can interact with various enzymes and cofactors, potentially affecting metabolic flux or metabolite levels .
Transport and Distribution
It is known that halogenated pyridines can interact with various transporters and binding proteins .
Subcellular Localization
It is possible that the compound could be directed to specific compartments or organelles based on targeting signals or post-translational modifications .
Properties
IUPAC Name |
3-bromo-5-fluoro-2-iodopyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2BrFIN/c6-4-1-3(7)2-9-5(4)8/h1-2H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWWQFJQUFJTUGG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Br)I)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2BrFIN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.88 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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